Cas no 1159427-92-5 (3,6-dibromo-7-hydroxy-8-quinolinecarboxylic acid)

• Product Name: 3,6-dibromo-7-hydroxy-8-quinolinecarboxylic acid
• CAS No: 1159427-92-5
• MF: C₁₀H₅Br₂NO₃
• MW: 346.959601163864
• CID: 2113322
• Update Time: 2023-11-19

3,6-dibromo-7-hydroxy-8-quinolinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,6-dibromo-7-hydroxy-8-Quinolinecarboxylic acid
• BUVCRLOUNLURFU-UHFFFAOYSA-N
• CID 136413475
• 8-Quinolinecarboxylic acid, 3,6-dibromo-7-hydroxy-
• 3,6-dibromo-7-hydroxy-8-quinolinecarboxylic acid

• Inchi： 1S/C10H5Br2NO3/c11-5-1-4-2-6(12)9(14)7(10(15)16)8(4)13-3-5/h1-3,14H,(H,15,16)
• InChI Key： BUVCRLOUNLURFU-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=O)O)C2C(=CC(=CN=2)Br)C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 289
• Topological Polar Surface Area: 70.4

Experimental Properties

• Density: 2.167±0.06 g/cm3(Predicted)
• Boiling Point: 454.1±45.0 °C(Predicted)
• pka: -3.47±0.10(Predicted)